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Compound of Interest

2-Amino-3,5-
Compound Name:
dibromobenzaldehyde

Cat. No.: B195418

This guide provides a comprehensive overview of 2-Amino-3,5-dibromobenzaldehyde, a key
intermediate in pharmaceutical and chemical synthesis. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties and significance.

Chemical Identity and Properties

2-Amino-3,5-dibromobenzaldehyde is an aromatic organic compound characterized by a
benzaldehyde structure substituted with an amino group and two bromine atoms.[1] This
substitution pattern, with both electron-donating (amino) and electron-withdrawing (bromine,
aldehyde) groups, influences its chemical reactivity.[1] It typically appears as a yellow
crystalline powder.[1][2][3]

Table 1: Molecular and Chemical Properties of 2-Amino-3,5-dibromobenzaldehyde

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b195418?utm_src=pdf-interest
https://www.benchchem.com/product/b195418?utm_src=pdf-body
https://www.benchchem.com/product/b195418?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-amino-3-5-dibromobenzaldehyd-dic24129.html
https://www.guidechem.com/encyclopedia/2-amino-3-5-dibromobenzaldehyd-dic24129.html
https://www.guidechem.com/encyclopedia/2-amino-3-5-dibromobenzaldehyd-dic24129.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0689243.htm
https://www.scimplify.com/2-amino-3-5-dibromobenzaldehyde
https://www.benchchem.com/product/b195418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7HsBr2NO [21[41[5]
Linear Formula H2NCeH2(Br)2CHO

Molecular Weight 278.93 g/mol [2][41[5]
CAS Number 50910-55-9 [2][4]
Appearance Yellow crystalline powder [2][3]
Melting Point 130-135 °C [2]

Sparingly soluble in water;
Solubility soluble in many organic [1][6]

solvents.

Applications in Synthesis

2-Amino-3,5-dibromobenzaldehyde is a crucial reagent and intermediate in various synthetic
processes. Its primary applications include:

o Pharmaceutical Intermediates: It is widely used in the preparation of metabolites for drugs
such as Ambroxol and Bromhexine, which are mucolytic agents used in respiratory
therapies.[2][3] It is also a known human metabolite of ambroxol.[4]

o Schiff Base Ligands: It can be employed in the synthesis of tetradentate Schiff base ligands
through condensation with aliphatic diamines.[2]

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical's identity and its key
attributes and applications.
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Figure 1: Properties and Applications of 2-Amino-3,5-dibromobenzaldehyde
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Figure 1: Properties and Applications of 2-Amino-3,5-dibromobenzaldehyde

Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Amino-3,5-dibromobenzaldehyde are
proprietary and vary by manufacturer. However, a general synthetic approach involves the
bromination of 2-aminobenzaldehyde. One described method involves mixing o-
aminobenzaldehyde with bromine and potassium bromide in a solution of ethanol and water.[1]
[2] The reaction progress is monitored by high-performance liquid chromatography (HPLC).[2]
Following the reaction, the product is precipitated by adding a saturated sodium bicarbonate
solution and then isolated by filtration.[2] One patent indicates a yield of 91.1% with a purity of
99.4% using a specific molar ratio of reactants.[2]

Safety and Handling

2-Amino-3,5-dibromobenzaldehyde is classified as an irritant, particularly causing serious
eye irritation.[4] Standard laboratory safety precautions, including the use of personal
protective equipment such as eye shields and gloves, should be followed when handling this
compound. It is stable under normal conditions but should be kept away from strong oxidizing
agents and excess heat.[5] Hazardous decomposition products can include nitrogen oxides,
carbon monoxide, carbon dioxide, and hydrogen halides.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

